This work presents the experimental research carried out to optimize a current computational software “CorOns”, to obtain a better ship hull electrical signature modelling. Middle-term ageing (597 days) of anticorrosion paints, highlights the appearance of additional corrosion processes, despite an absence of visual defects. A specific model is proposed for an aged surface in seawater based on Electrochemical Impedance Spectroscopy (“EIS”) data analysis. We also investigate the impact of the interruption of cathodic protection on the corrosion process, with the objective of modelling the electrical signature in real conditions that could be encountered. These studies’ interruption of the cathodic protection during 24 h, do not seem to have an impact on the current densities. However, EIS studies, highlight that the protection interruptions damage the calcareous deposit, well-known for it is protective effect once formed.

Surface analysis by X-ray photoelectron spectroscopy and time-of-flight secondary ion mass spectrometry was applied to investigate the origin of the enhanced surface passivity and resistance to a chloride-induced breakdown provided by the protective ultrathin oxide films formed on Cr–Fe–Co–Ni–Mo single-phase fcc multi-principal element alloys. A bilayer structure of the oxide films is observed with the inner barrier layer mostly constituted of Cr(III) oxide and the outer layer enriched in Cr(III) hydroxides and Mo(IV,VI) oxides. The Mo(VI) and Mo(IV) species are mainly located in the outer and inner parts of the outer layer, respectively. Anodic passivation promotes mainly the growth of the inner layer on the alloy of higher Cr bulk content and the outer layer on the alloy of higher Mo bulk content. Passivation also promotes the enrichment of Cr(III) hydroxide and Mo(IV) and Mo(VI) oxides in the outer layer. Depth distribution analysis suggests that the ultra-thin protective inner barrier contains Cr(III)-depleted heterogeneities acting as weak sites for chloride attack, which are reinforced by the Mo(IV) oxide species concentrated close to the inner barrier layer. This elemental distribution provides an explanation for the reinforcement of the resistance to localized corrosion observed on these Cr–Fe–Co–Ni–Mo alloys.

Corrosion performance of a multi-layered ER316LSi wall deposited using wire and arc additive manufacturing was studied in the as-deposited condition and after stress relief heat treatment at 900 °C, in 3.5 wt% NaCl solution. It was found that the heat treatment is not suitable for WAAM ER316LSi components due to the complete transformation of the delta ferrite into sigma decreasing the corrosion performance. The delta ferrite to sigma transformation during heat treatment was facilitated by the cyclic reheating of the part during deposition. The electrochemical response of as-deposited WAAM differed from a wrought alloy with similar composition and linked to microstructural differences: as-deposited WAAM had a higher pitting potential due to the absence of sulfide inclusions and increased metastable-like activity due to the presence of the secondary delta ferrite causing elemental segregation.

A comparison of microstructure and corrosion performance has been made between NiCrMoV/Nb steel under different heat treatments in artificial seawater. The microstructures as well as the volume fraction of austenite strongly affect corrosion resistance. Atomic force microscopy (AFM) results reveal that both retained/reversed austenite and the grain boundary have a higher Volta potential than the matrix. The morphology of pits and the nature of retained/reversed austenite were investigated by field emission scanning electron microscopy (FESEM). Results can be discussed in terms of a model that describes the microgalvanic effect and the change of morphology and content of retained/reversed austenite resulting from a heat treatment process. The role of the microstructure and retained austenite on corrosion resistance evolution in the corrosion process is discussed. The X-ray diffraction (XRD) results reveal that the corrosion products formed on distinct microstructures primarily contain lepidocrocite (γ-FeOOH), goethite (α-FeOOH) with little difference after long time immersion.

Glass has been used in widespread applications within several sectors since ancient times and it has been systematically studied under different perspectives. However, its thermodynamic properties and the variety of its compositions, several aspects related to its durability and its alteration mechanisms remain still open to debate. This literature review presents an overview of the most relevant studies on glass corrosion and the interaction between glass and the environment. The review aims to achieve two objectives. On one hand, it aims to highlight how far research on glass corrosion has come by studying model systems created in the laboratory to simulate different alteration conditions and glass compositions. On the other, it seeks to point out what are the critical aspects that still need to be investigated and how the study of ancient, altered glass can add to the results obtained in laboratory models. The review intends also to demonstrate how advanced analytical techniques commonly used to study modern and technical glass can be applied to investigate corrosion marks on ancient samples.

Bacillus cereus (B. cereus) is observed to have varying effects on the stress corrosion cracking (SCC) sensitivity of different microstructures in the simulated heat-affected zone (HAZ) of X80 steel. At open circuit potential (OCP), the SCC sensitivity of different microstructures increased from 3.40–7.49% in an abiotic medium to 10.22–15.17% in a biotic medium. At −0.9 V (SCE), it increased from 22.81–26.51% to 35.76–39.60%. The increment in SCC sensitivity upon exposure to B. cereus was highest in the coarse-grained HAZ (7.68 and 16.79% at OCP and −0.9 V, respectively), followed by the intercritical and fine-grained HAZs. Owing to differences in the phase composition, grain boundary type, dislocation density, and surface volta potential, the initial adhesion number and position of B. cereus in the microstructure of the HAZ were differed, resulting in different sensitivities to SCC.

Surface analysis of 2-mercaptobenzothiazole (MBTH) adsorbed on brass from 3 wt.% NaCl solution was performed by means of X-ray photoelectron spectroscopy and tandem (MS/MS) time-of-flight secondary ion mass spectrometry (ToF-SIMS). These surface analytical techniques were used in association with the gas cluster ion beam (GCIB) sputtering method at various acceleration energies and cluster sizes, which slowly removes the surface layer and leaves the chemical information intact during the sputtering of the very thin surface layer. In addition, MS1 ToF-SIMS was used for 2D and 3D imaging to show the molecular and elemental distribution of the surface species. Using the tandem ToF-SIMS capability, the MS2 spectra clearly confirmed the presence of MBTH on the surface. Moreover, organometallic complexes were indicated, which formed between the MBTH and Cu ions released due to the corrosion of the brass. These analyses were performed based on the fragmentation products identified in the MS2 spectra.

An aging treatment of UNS S32750 super duplex stainless steel at 1173 K for 1.0 ks produced σ and secondary austenite (γ2) phases in the α and γ phase boundary regions. Small amount of Mn-Cr oxide and MnS complex inclusions were present in the steel. No pitting was observed during the potentiodynamic polarization of a small area (200 × 200 µm) without inclusions in 1 M MgCl2 at 348 K. Because the electrode area included α, γ, σ, and γ2 phases, these phases and their boundaries alone could not act as initiation sites for pitting. The electrode area size was gradually reduced from 3 × 3 mm to 1 × 1 mm, and pitting corrosion was observed to occur at the Mn-Cr oxide and MnS complex inclusions in a region that appeared to be the γ2 phase near the σ phase.

This work aims to investigate the role played by a model Mn-oxidizing bacterial strain and its exudates on the alteration of Mn-bearing potash-lime silicate glasses representative of medieval stained glass windows. Two model glasses, with or without manganese, were prepared and used for abiotic and Pseudomonas putida inoculated dissolution experiments. Results show that the presence of P. putida slows down the dissolution kinetics while changing the dissolution stoichiometry. In biotic experiments, the acidification of the solution at the beginning of the experiment favors the release of K. After a few days, a drop in Mn and P in solution is observed, retained by bacterial cells. Reciprocally, the amount of glass influences bacterial behavior. The more glass, the faster the bacterial population increases in size and produces siderophore. In the presence of the Mn-bearing glass, siderophore production is followed by the formation of brown phases, identified as Mn oxides.

The localized corrosion behavior of additively manufactured (AM) titanium alloys is studied based on the relation between pitting potentials, the flux of oxygen vacancies in a passive film, and the repassivation rate using potentiodynamic polarization, Mott–Schottky, and an abrading electrode techniques. The relationship between the localized corrosion resistance and the repassivation behaviors of AM titanium alloys was explained by the survival probability constant based upon the point defect model which describe the generated oxygen vacancies and accumulated cation vacancies affect the occurrence of the localized corrosion. Localized corrosion can be initiated by survival pits under sufficient conditions of the breakdown passive films. Survival probability is constant means a quantitative probability value of the transition from metastable pit to stable pit to occur localized corrosion. The higher the survival probability constant of AM titanium alloys, the more difficult repassivation and the easier occurrence of localized corrosion.